Cas no 91458-04-7 (Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-)

Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl- structure
91458-04-7 structure
Product Name:Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-
CAS No:91458-04-7
MF:C16H24N2O2
MW:276.373964309692
CID:809977
PubChem ID:3021828
Update Time:2025-04-19

Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-
    • 1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane
    • DTXSID90919713
    • 91458-04-7
    • 1-Isocyanato-4-((4-isocyanatocyclohexyl)methyl)-2-methylcyclohexane
    • NS00064455
    • SCHEMBL10507925
    • EINECS 293-836-2
    • Inchi: 1S/C16H24N2O2/c1-12-8-14(4-7-16(12)18-11-20)9-13-2-5-15(6-3-13)17-10-19/h12-16H,2-9H2,1H3
    • InChI Key: GJODKDBGLQHWKX-UHFFFAOYSA-N
    • SMILES: O=C=NC1CCC(CC1C)CC1CCC(CC1)N=C=O

Computed Properties

  • Exact Mass: 276.184
  • Monoisotopic Mass: 276.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 371.7°Cat760mmHg
  • Flash Point: 153.3°C
  • Refractive Index: 1.581
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.